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Compound of Interest

Compound Name: 2-Bromo-5-fluorophenylacetonitrile

Cat. No.: B1272632

Technical Guide: Physical Properties of 2-
Bromo-5-fluorophenylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical properties of 2-Bromo-5-
fluorophenylacetonitrile, a key intermediate in various synthetic applications. The information
presented herein is intended to support research and development activities by providing
reliable data and standardized experimental protocols.

Core Physical Properties

2-Bromo-5-fluorophenylacetonitrile (CAS No. 886761-96-2) is a crystalline solid at room
temperature. Its key physical properties, melting and boiling points, are summarized in the table
below. These values are critical for determining appropriate reaction conditions, purification
methods, and storage requirements.

Physical Property Value Notes
Melting Point 70.6-70.8 °C
Boiling Point 271.7 °C At 760 mmHg
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Experimental Protocols

The following sections detail the standardized methodologies for the determination of the
melting and boiling points of 2-Bromo-5-fluorophenylacetonitrile. These protocols are based
on established laboratory techniques for crystalline organic compounds.

Melting Point Determination

The melting point of 2-Bromo-5-fluorophenylacetonitrile is determined using the capillary
method with a calibrated melting point apparatus, such as a MelTemp or a Thiele tube.

Procedure:

o Sample Preparation: A small amount of the crystalline 2-Bromo-5-fluorophenylacetonitrile
is finely powdered. The dry powder is then packed into a capillary tube, sealed at one end, to
a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the
expected melting point. The heating rate is then reduced to 1-2 °C per minute to ensure
accurate determination.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has transitioned to
a liquid is recorded as the end of the melting range. For a pure compound, this range is
typically narrow.

Boiling Point Determination

The boiling point is determined using a microscale capillary method, suitable for small
quantities of the substance.

Procedure:

o Sample Preparation: A small amount (approximately 0.5 mL) of molten 2-Bromo-5-
fluorophenylacetonitrile is placed in a small test tube.
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o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the test
tube with the open end submerged in the liquid.

e Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a
suitable heating bath (e.g., silicone oil).

e Heating and Observation: The bath is heated until a steady stream of bubbles emerges from
the open end of the inverted capillary tube. The heating is then discontinued, and the bath is
allowed to cool slowly.

o Boiling Point Reading: The temperature at which the bubbling ceases and the liquid just
begins to enter the capillary tube is recorded as the boiling point. This is the temperature at
which the vapor pressure of the liquid equals the external atmospheric pressure.

Workflow Visualization

The logical workflow for the experimental determination of the physical properties of 2-Bromo-
5-fluorophenylacetonitrile is illustrated in the diagram below. This visualization provides a
clear, step-by-step representation of the process from sample preparation to data recording.

Experimental Workflow for Physical Property Determination.

 To cite this document: BenchChem. [2-Bromo-5-fluorophenylacetonitrile physical properties
(melting point, boiling point)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272632#2-bromo-5-fluorophenylacetonitrile-
physical-properties-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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